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Compound of Interest

Compound Name: BAMB-4

Cat. No.: B1667731

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of BAMB-4, a
potent and selective inhibitor of Inositol-1,4,5-trisphosphate 3-kinase A (ITPKA). BAMB-4, also
identified as ITPKA-IN-C14, serves as a critical tool for investigating the roles of ITPKA in
cellular signaling, particularly in the context of oncology and neuroscience.

Section 1: Material Safety Data Sheet (MSDS)
Guidelines for BAMB-4

BAMB-4 is a small molecule inhibitor with potential biological activity. Standard laboratory
safety precautions should be observed when handling this compound. The following
information is a summary of the key safety data.

1.1 Product Identification

Product Name: BAMB-4

Synonyms: ITPKA-IN-C14[1]

Chemical Formula: C1sH12N202[1]

Molecular Weight: 252.27 g/mol [1]
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« CAS Number: 891025-25-5[1]

1.2 Hazard ldentification

o GHS Classification: Acute toxicity, Oral (Category 4), H302; Acute aquatic toxicity (Category
1), H400; Chronic aquatic toxicity (Category 1), H410[1].

o Hazard Statements: Harmful if swallowed. Very toxic to aquatic life with long-lasting
effects[1].

o Precautionary Statements: Wash skin thoroughly after handling. Do not eat, drink or smoke
when using this product. Avoid release to the environment. If swallowed, call a poison center
or doctor if you feel unwell. Rinse mouth. Collect spillage. Dispose of contents/container to
an approved waste disposal plant[1].

1.3 Handling and Storage

e Handling: Avoid inhalation and contact with eyes and skin. Use in a well-ventilated area[1].

o Storage: Store at -20°C for the powder form or -80°C when in solvent. Keep the container
tightly sealed in a cool, well-ventilated area, away from direct sunlight[1].

1.4 First Aid Measures

o Eye Contact: Immediately flush eyes with large amounts of water. Seek medical attention.

» Skin Contact: Rinse skin thoroughly with water.

 Ingestion: If swallowed, rinse mouth with water. Seek immediate medical attention.

1.5 Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10728939/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10728939/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10728939/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10728939/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10728939/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10728939/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula C15H12N202 [1]
Molecular Weight 252.27 g/mol [1]
Appearance Crystalline solid N/A
Solubility Soluble in DMSO N/A

1.6 Toxicological Information

Toxicity Metric Value Reference
Acute Toxicity, Oral Category 4 [1]
Acute Aquatic Toxicity Category 1 [1]
Chronic Aquatic Toxicity Category 1 [1]

Section 2: Application Notes

2.1 Mechanism of Action BAMB-4 is a selective inhibitor of Inositol-1,4,5-trisphosphate 3-
kinase A (ITPKA). ITPKA is a key enzyme in the inositol phosphate signaling pathway, where it
phosphorylates inositol 1,4,5-trisphosphate (IP3) to form inositol 1,3,4,5-tetrakisphosphate (I1P4)
[2][3]. This action modulates intracellular calcium signaling. Additionally, ITPKA has a non-
catalytic function in bundling F-actin, thereby influencing cytoskeletal dynamics[4][5]. ITPKA is
overexpressed in various cancers and is considered an oncogene, promoting tumor growth and
metastasis[4][6]. By inhibiting ITPKA, BAMB-4 can be utilized to study and potentially
counteract these oncogenic processes.

2.2 Applications in Cancer Research

« Inhibition of Cell Proliferation: ITPKA overexpression is linked to increased cell proliferation
in cancer. BAMB-4 can be used in cell-based assays to assess its anti-proliferative effects
on various cancer cell lines.

 Induction of Apoptosis: By disrupting calcium signaling and cytoskeletal organization,
inhibition of ITPKA may lead to apoptosis in cancer cells.
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« Inhibition of Cell Migration and Invasion: The actin-bundling activity of ITPKA is crucial for
cell motility. BAMB-4 is a valuable tool for studying the role of ITPKA in cancer cell migration
and invasion, key processes in metastasis[3][7].

 In Vivo Tumor Growth Inhibition: BAMB-4 can be used in preclinical animal models to
evaluate its efficacy in reducing tumor growth and metastasis.

2.3 Visualization of the ITPKA Signaling Pathway

The following diagram illustrates the dual role of ITPKA in calcium signaling and actin
dynamics, and the point of inhibition by BAMB-4.
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Caption: ITPKA signaling pathway and BAMB-4 inhibition.

Section 3: Experimental Protocols

3.1 In Vitro Kinase Assay for ITPKA Inhibition
This protocol is designed to determine the inhibitory activity of BAMB-4 on ITPKA.

o Materials:
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[e]

Recombinant human ITPKA enzyme

IP3 substrate

o

[¢]

BAMB-4 (dissolved in DMSO)

[¢]

Kinase assay buffer (e.g., ADP-Glo™ Kinase Assay)

[e]

96-well microplates

e Procedure:

[e]

Prepare serial dilutions of BAMB-4 in DMSO.

o In a 96-well plate, add kinase assay buffer, recombinant ITPKA enzyme, and the diluted
BAMB-4 or DMSO (vehicle control).

o Pre-incubate the plate at room temperature for 10 minutes.
o Initiate the reaction by adding the IPs substrate.
o Incubate the reaction at 30°C for 60 minutes.

o Stop the reaction and measure the kinase activity using a suitable detection method (e.qg.,
luminescence-based ADP detection).

o Calculate the I1Cso value of BAMB-4 by plotting the percentage of inhibition against the
logarithm of the inhibitor concentration.

3.2 Cell Migration (Wound Healing) Assay
This protocol assesses the effect of BAMB-4 on the migratory capacity of cancer cells.
e Materials:

o Cancer cell line with high ITPKA expression (e.g., A549 lung cancer cells)

o Complete cell culture medium
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[e]

BAMB-4 (dissolved in DMSO)

(¢]

6-well plates

[¢]

Pipette tips (p200)

[¢]

Microscope with a camera

e Procedure:

o Seed cells in 6-well plates and grow them to a confluent monolayer.

o Create a "wound" in the monolayer by scratching a straight line with a sterile p200 pipette
tip.

o Wash the wells with PBS to remove detached cells.

o Replace the medium with fresh medium containing various concentrations of BAMB-4 or
DMSO as a control.

o Capture images of the wound at O hours.

o Incubate the plates at 37°C in a CO:z incubator.

o Capture images of the same wound area at regular intervals (e.g., 12, 24, and 48 hours).

o Measure the width of the wound at different time points and calculate the percentage of
wound closure.

3.3 Visualization of the Wound Healing Assay Workflow

The following diagram illustrates the experimental workflow for the wound healing assay.
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(or DMSO control).

5. Image the wound at O hours.
(6. Incubate at 37°C)

7. Image the wound at subsequent
time points (e.g., 24h, 48h).

8. Measure wound closure and

analyze the data.

Click to download full resolution via product page

Caption: Workflow for a cell migration (wound healing) assay.

Section 4: Data Presentation
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4.1 Quantitative Data Summary

The following table provides a template for summarizing quantitative data from experiments
with BAMB-4.

Experiment . BAMB-4 Measured
Cell Line . ] Result
Type Concentration Endpoint
Kinase Assay N/A 0.1nM-10 uM ITPKA activity ICs0 = X nM
Cell Viability A549 1uM % Viable Cells X%
o % Wound
Cell Migration A549 1uM X%

Closure (24h)

In Vivo Tumor

Xenograft Model 10 mg/kg Tumor Volume X mm?3
Growth

Note: The results in the table are placeholders and should be replaced with actual experimental
data.

These application notes and protocols provide a comprehensive guide for the use of BAMB-4
in research and drug development. For further information, please refer to the cited literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for BAMB-4 (ITPKA-IN-
C14)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667731#bamb-4-material-safety-data-sheet-msds-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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